Cas no 52364-72-4 (4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile)
52364-72-4 structure
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Properties
Names and Identifiers
-
- 4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
- 4-Cyano-4-n-heptyloxybiphenyl
- 4-Heptyloxy-4-cyanobiphenyl
- 4-Cyano-4'-heptyloxybiphenyl
- 4-Cyano-4'-n-heptyloxybiphenyl
- 4-(4-heptoxyphenyl)benzonitrile
- 4'-(Heptyloxy)biphenyl-4-carbonitrile
- 4'-Heptyloxy-4-biphenylcarbonitrile
- 4'-Heptyloxy-4-cyanobiphenyl
- 7OCB
- 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile
- D81859
- SCHEMBL2463814
- Ro CB 5324
- EINECS 257-876-4
- 4'-(Heptyloxy)-(1,1'-biphenyl)-4-carbonitrile
- 4-Heptyloxy-[1,1'-biphenyl]-4'-carbonitrile
- [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)-
- 4'-(Heptyloxy)(1,1'-biphenyl)-4-carbonitrile
- 4-heptyloxy-4'-cyanobiphenyl
- 4 inverted exclamation mark -(Heptyloxy)-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
- 4-Cyano-4'-heptoxybiphenyl
- C1606
- FT-0640065
- DS-6478
- CS-0152144
- JPBFKTCKZLMJED-UHFFFAOYSA-N
- (1,1'-Biphenyl)-4-carbonitrile, 4'-(heptyloxy)-
- MFCD00134146
- SY049163
- 4-Heptyloxycyanodiphenyl
- A829046
- 4-(4-heptoxyphenyl)benzonitrile;4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
- BRN 2217183
- 52364-72-4
- NS00032492
- 4'-(Heptyloxy)-4-biphenylcarbonitrile
- 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile #
- 4-(4-Heptyloxyphenyl)benzonitrile
- DTXSID4068747
- AKOS001483290
- D 107
- 7COB
- 4-Heptyloxy-4'-biphenylcarbonitrile
- J-513739
- 4-cyano-4'-n-heptyloxybiphenyl
- 4'-(heptyloxy)biphenyl-4-carbonitrile
- 4-heptyloxy-4-cyanobiphenyl
- 4-Cyano-4\\'-heptyloxybiphenyl
- STK664285
- DTXCID1041182
- ALBB-024914
- 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile4'-Heptyloxy-4-cyanobiphenyl
- +Expand
-
- MFCD00134146
- JPBFKTCKZLMJED-UHFFFAOYSA-N
- 1S/C20H23NO/c1-2-3-4-5-6-15-22-20-13-11-19(12-14-20)18-9-7-17(16-21)8-10-18/h7-14H,2-6,15H2,1H3
- N#CC1=CC=C(C2=CC=C(OCCCCCCC)C=C2)C=C1
Computed Properties
- 293.17800
- 0
- 2
- 8
- 293.178
- 22
- 329
- 0
- 0
- 0
- 0
- 0
- 1
- 6.1
- nothing
- 0
- 33A^2
Experimental Properties
- 5.57448
- 33.02000
- 1.557
- 442.9°C at 760 mmHg
- 54-57 °C(lit.)
- 185.1±20.6 °C
- powder
- Insoluble
- 1.04
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Price
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:52364-72-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:52364-72-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:52364-72-4)
XU NV SHI
15221998634
1986399151@qq.com
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Related Literature
-
Jiasheng Wu,Qianwen Ye,Yulong Chen,Hai Jia,Xiaohui Huang,Shaoming Ying Dalton Trans., 2024,53, 765-771
-
Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
-
Baojiu Chen,Xiangping Li,Jinsu Zhang,Jiashi Sun,Haiyang Zhong,Lihong Cheng,Shaobo Fu,Hua Zhong,Yizhuo Wang,Xiangqing Zhang,Haiping Xia,Ruinian Hua J. Mater. Chem. C, 2013,1, 2338-2344
-
Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849
-
Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
-
H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
-
Yujun Cai,Fengze Sun,Jiaxin Chen,Xintao Shuai Biomater. Sci., 2021,9, 8007-8018
-
Yang Song,Huiyi He,Yangyang Zhao,Ying Li,Mingzhu Wu,Jing Li,Xiangman Lu,Lishuang Zhao,Liguo Wei Dalton Trans., 2023,52, 12695-12703
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52364-72-4)4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile
99%
25g
184.0